N-[3-(3,4-dihydro-2(1H)-isoquinolinyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H24N2O4S/c23-27(24,18-6-7-19-20(14-18)26-13-12-25-19)21-9-3-10-22-11-8-16-4-1-2-5-17(16)15-22/h1-2,4-7,14,21H,3,8-13,15H2
• InChI Key: OLXDLPYYEIASBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CCCNS(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-[3-(3,4-dihydro-2(1H)-isoquinolinyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 388.14567842 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Vasodilatory Activity

N-[3-(3,4-dihydro-2(1H)-isoquinolinyl)propyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide and its derivatives have been studied for their vasodilatory properties. Morikawa, Sone, and Asano (1989) synthesized a series of aromatic sulfonamides, including similar compounds, demonstrating vasodilatory action in vivo, increasing arterial blood flow in dogs after local injection in the femoral and/or vertebral arteries. Some derivatives showed equipotency to diltiazem, a clinically used cardiovascular drug, indicating potential therapeutic applications in cardiovascular disorders (Morikawa, Sone, & Asano, 1989).

Anticancer Activity

Chloroquinoline derivatives incorporating biologically active benzene-sulfonamide moieties, similar to the compound , have been explored for their anticancer potential. Ghorab et al. (2016) synthesized novel chloroquinoline derivatives, demonstrating cytotoxic activity against lung, HeLa, colorectal, and breast cancer cell lines. These findings suggest the potential of such compounds in cancer treatment (Ghorab et al., 2016).

Inhibition of Carbonic Anhydrases

Compounds like this compound have been evaluated for their inhibitory effects on carbonic anhydrases. Supuran, Maresca, Gregáň, and Remko (2013) reported that certain aromatic sulfonamides inhibited carbonic anhydrase isoenzymes with nanomolar potency, showing potential therapeutic applications in conditions where modulation of carbonic anhydrase activity is beneficial (Supuran, Maresca, Gregáň, & Remko, 2013).

Antimalarial Activity

Parai, Panda, Srivastava, and Kumar Puri (2008) synthesized benzene and isoquinoline sulfonamide derivatives, exhibiting significant antimalarial activity against Plasmodium falciparum in vitro. These findings highlight the compound's potential as a novel antimalarial agent (Parai, Panda, Srivastava, & Kumar Puri, 2008).